2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine
• InChI: InChI=1S/C20H26N4O/c1-14-15(2)21-19(16-8-9-16)22-20(14)24-12-10-23(11-13-24)17-6-4-5-7-18(17)25-3/h4-7,16H,8-13H2,1-3H3
• InChI Key: QCUSQFVCJLXVOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=CC=CC=C3OC)C4CC4)C
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol
• CAS No.: 2548987-69-3

Description

The compound “2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine” is a chemical compound that is likely to have therapeutic potential. It is structurally similar to arylpiperazine based alpha1-adrenergic receptors antagonists. The compound has been the subject of comparative analysis with other similar compounds.

Molecular Structure Analysis

The molecular structure of “this compound” is likely complex, given its composition. The compound has been analyzed using in silico docking and molecular dynamics simulations.

Scientific Research Applications

2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine has several potential applications in scientific research. It has been studied as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which plays an important role in the metabolism of folates and is involved in the development of certain cancers. This compound has also been studied as a potential inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of pH in cells, and has been linked to the development of certain types of cancer. In addition, this compound has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain and is associated with the development of Alzheimer’s disease.

Mechanism of Action

Target of Action

The primary target of 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine is the alpha1-adrenergic receptor (α1-AR) . This receptor is a class of G-protein-coupled receptors (GPCRs) and has three different subtypes: α1A-, α1B-, and α1D-ARs . The primary function of AR is the contraction of the smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

The compound interacts with its target, the alpha1-adrenergic receptor, by acting as a ligand . This interaction results in the activation or blockade of these receptors, which is a major therapeutic approach for the treatment of numerous disorders .

Biochemical Pathways

The activation or blockade of alpha1-adrenergic receptors affects various biochemical pathways. These receptors are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine . They are also associated with numerous neurodegenerative and psychiatric conditions .

Pharmacokinetics

The pharmacokinetic profile of this compound includes its absorption, distribution, metabolism, and excretion (ADME) properties . These properties impact the compound’s bioavailability and efficacy. The compound exhibits an acceptable pharmacokinetic profile, making it a promising lead compound for further investigation .

Result of Action

The result of the compound’s action is the potential treatment of various neurological conditions. Most of the novel compounds showed alpha1-adrenergic affinity in the range from 22 nM to 250 nM . This suggests that the compound could have a significant impact on the treatment of conditions such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism .

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine in laboratory experiments include its relatively low cost and its ability to inhibit the activity of multiple enzymes. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable in solution and has a short shelf-life. In addition, it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine in scientific research. One potential direction is to study its effects on other enzymes, such as those involved in the metabolism of drugs, or those involved in the development of other diseases. Another potential direction is to study its effects on other types of cells, such as stem cells or immune cells. In addition, further research could be done to determine the exact mechanism of action of this compound, and to identify potential new applications for it in drug development and cancer research.

Synthesis Methods

2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine can be synthesized from the reaction of 2-cyclopropyl-4-amino-5,6-dimethylpyrimidine and 2-methoxyphenylpiperazine. The reaction is carried out in anhydrous dimethylformamide (DMF) at a temperature of 80°C for 5 hours, and yields a product with a purity of more than 95%. The product can then be purified further by recrystallization.

Biochemical Analysis

Biochemical Properties

The compound 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine has been found to interact with alpha1-adrenergic receptors . These receptors are G protein-coupled receptors that play a crucial role in various physiological processes, including the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Cellular Effects

The interaction of this compound with alpha1-adrenergic receptors can influence various cellular processes. For instance, it can affect cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with alpha1-adrenergic receptors . This binding can lead to the activation or inhibition of these receptors, thereby influencing the downstream signaling pathways .